Cas no 39137-28-5 (2,4-Thiazolidinedione, 3-hexyl-)

• Product Name: 2,4-Thiazolidinedione, 3-hexyl-
• CAS No: 39137-28-5
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 1501460
• Update Time: 2024-08-24

2,4-Thiazolidinedione, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-hexyl-

• Inchi： 1S/C9H15NO2S/c1-2-3-4-5-6-10-8(11)7-13-9(10)12/h2-7H2,1H3
• InChI Key： YGYYOXWJNDTIAL-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CCCCCC)C1=O

Computed Properties

• Exact Mass: 201.08245

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 105 °C(Press: 0.5 Torr)
• PSA: 37.38
• pka: -2.21±0.20(Predicted)